(3E)-1-acetyl-3-[(4-methoxyphenyl)methylidene]-4-[(4-nitrophenyl)methyl]piperazine-2,5-dione

• IUPAC Name: (3E)-1-acetyl-3-[(4-methoxyphenyl)methylidene]-4-[(4-nitrophenyl)methyl]piperazine-2,5-dione
• InChI: InChI=1S/C21H19N3O6/c1-14(25)22-13-20(26)23(12-16-3-7-17(8-4-16)24(28)29)19(21(22)27)11-15-5-9-18(30-2)10-6-15/h3-11H,12-13H2,1-2H3/b19-11+
• InChI Key: XHJNPKYBKGGSBA-YBFXNURJSA-N
• Canonical SMILES: CC(=O)N1CC(=O)N(C(=CC2=CC=C(C=C2)OC)C1=O)CC3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: CC(=O)N1CC(=O)N(/C(=C/C2=CC=C(C=C2)OC)/C1=O)CC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H19N3O6
• Molecular Weight: 409.4 g/mol

Description

(3E)-1-acetyl-3-[(4-methoxyphenyl)methylidene]-4-[(4-nitrophenyl)methyl]piperazine-2,5-dione is a useful research compound. Its molecular formula is C21H19N3O6 and its molecular weight is 409.398. The purity is usually 95%.
BenchChem offers high-quality (3E)-1-acetyl-3-[(4-methoxyphenyl)methylidene]-4-[(4-nitrophenyl)methyl]piperazine-2,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3E)-1-acetyl-3-[(4-methoxyphenyl)methylidene]-4-[(4-nitrophenyl)methyl]piperazine-2,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory and Analgesic Agents

Research on novel compounds derived from visnaginone and khellinone has led to the synthesis of various heterocyclic compounds including those with a piperazine-2,5-dione structure. These compounds have shown significant inhibitory activity on cyclooxygenase-2 (COX-2) with notable analgesic and anti-inflammatory activities, highlighting their potential as therapeutic agents (Abu‐Hashem et al., 2020).

Organic Crystal Engineering

Studies have explored the crystal packing and supramolecular organization of piperazine-2,5-diones derived from various compounds. These investigations provide insights into the structural characteristics that influence the material properties of these compounds, offering potential applications in material science and organic electronics (Ntirampebura et al., 2008).

Bioactive Marine Metabolites

The marine actinobacterium Streptomyces sp. has been a source of novel piperazine-2,5-dione derivatives with potential biological activities. These compounds have shown effects on sperm and eggs of sea urchins, indicating their cytotoxic properties and potential for further pharmacological study (Sobolevskaya et al., 2007).